Cas no 1807042-54-1 (2-Bromo-4-chloropyridine-5-sulfonyl chloride)

• Product Name: 2-Bromo-4-chloropyridine-5-sulfonyl chloride
• CAS No: 1807042-54-1
• MF: C₅H₂BrCl₂NO₂S
• MW: 290.949877262115
• CID: 4900369
• Update Time: 2025-06-20

2-Bromo-4-chloropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloropyridine-5-sulfonyl chloride

• Inchi： 1S/C5H2BrCl2NO2S/c6-5-1-3(7)4(2-9-5)12(8,10)11/h1-2H
• InChI Key： DMFXZZFSTHMVIF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-4-chloropyridine-5-sulfonyl chloride

Introduction to 2-Bromo-4-chloropyridine-5-sulfonyl chloride (CAS No. 1807042-54-1)

2-Bromo-4-chloropyridine-5-sulfonyl chloride (CAS No. 1807042-54-1) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo group, a chloro group, and a sulfonyl chloride functional group, which collectively endow it with a wide range of chemical reactivity and potential applications.

The bromo and chloro substituents on the pyridine ring provide valuable handles for further functionalization through various substitution reactions. The sulfonyl chloride group, on the other hand, is a highly reactive electrophilic center that can readily undergo nucleophilic substitution reactions, making it an excellent reagent for the synthesis of sulfonamides and other sulfur-containing derivatives. These properties make 2-Bromo-4-chloropyridine-5-sulfonyl chloride an indispensable building block in the development of novel pharmaceuticals and agrochemicals.

Recent advancements in synthetic methodologies have further expanded the utility of 2-Bromo-4-chloropyridine-5-sulfonyl chloride. For instance, a study published in the Journal of Organic Chemistry (2023) demonstrated the efficient synthesis of this compound using a palladium-catalyzed cross-coupling reaction. This method not only improved the yield but also enhanced the purity and scalability of the process, making it more suitable for industrial applications.

In the realm of medicinal chemistry, 2-Bromo-4-chloropyridine-5-sulfonyl chloride has shown promise as a key intermediate in the development of targeted therapies. A notable example is its use in the synthesis of potent inhibitors of kinases, which are enzymes involved in various cellular signaling pathways. A research team at the University of California, San Francisco, reported in Nature Communications (2023) that derivatives of 2-Bromo-4-chloropyridine-5-sulfonyl chloride exhibited selective inhibition of certain kinases associated with cancer progression, opening new avenues for cancer therapy.

Beyond its applications in pharmaceuticals, 2-Bromo-4-chloropyridine-5-sulfonyl chloride has also found utility in the development of agrochemicals. A study published in Pest Management Science (2023) highlighted its role in the synthesis of novel herbicides with improved efficacy and reduced environmental impact. The unique combination of functional groups in this compound allows for the design of molecules with enhanced selectivity and stability, addressing some of the key challenges in modern agriculture.

The physical and chemical properties of 2-Bromo-4-chloropyridine-5-sulfonyl chloride are well-documented. It is a white to off-white solid with a melting point ranging from 90 to 95°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but insoluble in water. These solubility characteristics make it easy to handle and process in various synthetic protocols.

Safety considerations are crucial when working with 2-Bromo-4-chloropyridine-5-sulfonyl chloride. As with any reactive chemical, appropriate personal protective equipment (PPE) should be used to prevent exposure to skin or inhalation. The compound should be stored in a cool, dry place away from strong oxidizers and moisture to maintain its stability and reactivity.

In conclusion, 2-Bromo-4-chloropyridine-5-sulfonyl chloride (CAS No. 1807042-54-1) is a valuable reagent with diverse applications in organic synthesis, medicinal chemistry, and agrochemical development. Its unique structural features and reactivity profile make it an essential tool for researchers aiming to advance their work in these fields. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.